Cas no 38950-94-6 (Vitexin 4'-glucoside)

• Product Name: Vitexin 4'-glucoside
• CAS No: 38950-94-6
• MF: C₂₇H₃₀O₁₅
• MW: 594.5181
• CID: 2040144
• PubChem ID: 15596617
• Update Time: 2025-11-02

Vitexin 4'-glucoside Chemical and Physical Properties

Names and Identifiers

• 4’-O-beta-D-Glucopyranoside-Vitexin
• 4’-O-D-Galactoside-Vitexin
• 4'-O-GLUCOSYLVITEXIN
• 4'-O-GLUCOSYLVITEXINVITEXIN-4'-O-GLUCOSIDE
• Isosaponarin
• Glucosylvitexin
• Vitexin-4'-O-Glucoside
• Vitexin 4'-glucoside
• Vitexin 4'-O-beta-D-glucopyranoside
• s9059
• Vitexin 4'-O-glucoside
• SCHEMBL26565633
• CCG-270174
• 38950-94-6
• 5,7-dihydroxy-8-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-2-(4-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}phenyl)chromen-4-one
• CS-0032083
• AKOS040758795
• CHEBI:189450
• HY-N4085
• DA-49749
• 5,7-dihydroxy-8-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-2-[4-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]chromen-4-one
• C27H30O15
• MS-30563
• G16928

• MDL： MFCD14635907
• Inchi： 1S/C27H30O15/c28-7-15-19(33)21(35)23(37)26(41-15)18-12(31)5-11(30)17-13(32)6-14(40-25(17)18)9-1-3-10(4-2-9)39-27-24(38)22(36)20(34)16(8-29)42-27/h1-6,15-16,19-24,26-31,33-38H,7-8H2/t15-,16-,19-,20-,21+,22+,23-,24-,26+,27-/m1/s1
• InChI Key： CQJPSSJEHVNDFL-WIQAIWCDSA-N
• SMILES： O1[C@]([H])(C([H])([H])O[H])[C@]([H])([C@@]([H])([C@]([H])([C@]1([H])C1=C(C([H])=C(C2C(C([H])=C(C3C([H])=C([H])C(=C([H])C=3[H])O[C@@]3([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O3)O[H])O[H])O[H])OC1=2)=O)O[H])O[H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 594.15800
• Monoisotopic Mass: 594.15847025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 42
• Rotatable Bond Count: 6
• Complexity: 971
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 256

Experimental Properties

• Color/Form: Powder
• Density: 1.723±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 947.3±65.0 °C at 760 mmHg
• Flash Point: 314.7±27.8 °C
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),
• PSA: 260.20000
• LogP: -2.43520
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Vitexin 4'-glucoside Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides

Additional information on Vitexin 4'-glucoside

Recent Advances in the Study of Vitexin 4'-glucoside (CAS: 38950-94-6): A Promising Bioactive Compound

Vitexin 4'-glucoside (CAS: 38950-94-6) is a naturally occurring flavonoid glycoside that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its diverse pharmacological properties. Recent studies have highlighted its potential as an antioxidant, anti-inflammatory, and anticancer agent, making it a promising candidate for therapeutic development. This research brief aims to synthesize the latest findings on Vitexin 4'-glucoside, focusing on its chemical properties, biological activities, and potential applications in medicine.

The chemical structure of Vitexin 4'-glucoside, characterized by the attachment of a glucose moiety to the 4'-position of the vitexin aglycone, plays a crucial role in its bioavailability and bioactivity. Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have enabled more precise identification and quantification of this compound in various plant sources. These methodological improvements have facilitated a deeper understanding of its pharmacokinetics and pharmacodynamics.

In vitro and in vivo studies have demonstrated that Vitexin 4'-glucoside exhibits potent antioxidant effects by scavenging free radicals and upregulating endogenous antioxidant enzymes. Its anti-inflammatory properties are mediated through the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, as well as the modulation of NF-κB signaling pathways. These findings suggest its potential utility in treating chronic inflammatory diseases, including arthritis and neurodegenerative disorders.

Emerging research has also explored the anticancer potential of Vitexin 4'-glucoside. Preclinical studies indicate that this compound can induce apoptosis in cancer cells by activating caspase pathways and inhibiting cell proliferation through the suppression of cyclin-dependent kinases. Notably, its selective cytotoxicity towards cancer cells, while sparing normal cells, underscores its potential as a targeted therapeutic agent. Further investigations are underway to elucidate its mechanisms of action and to optimize its delivery systems for enhanced efficacy.

Despite these promising findings, challenges remain in the clinical translation of Vitexin 4'-glucoside. Issues such as poor solubility, limited bioavailability, and potential drug interactions need to be addressed through formulation strategies and structural modifications. Recent efforts in nanotechnology-based drug delivery systems, including liposomes and polymeric nanoparticles, offer potential solutions to these challenges, paving the way for future clinical trials.

In conclusion, Vitexin 4'-glucoside (CAS: 38950-94-6) represents a bioactive compound with significant therapeutic potential. Ongoing research continues to uncover its multifaceted biological activities and mechanisms, providing a solid foundation for its development into novel pharmaceuticals. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome existing limitations and to harness the full potential of this promising molecule.